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Compound of Interest

Compound Name: Di-tert-butyl azodicarboxylate

Cat. No.: B053519 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Di-tert-butyl azodicarboxylate (DBAD), a versatile reagent in modern organic synthesis, is

widely recognized for its critical role in a variety of chemical transformations. This guide

provides a detailed overview of its properties, synthesis, applications, and the experimental

protocols essential for its effective use in research and development, particularly within the

pharmaceutical industry. Its CAS Number is 870-50-8.[1][2]

Physicochemical and Safety Data
DBAD is a yellow crystalline solid that is insoluble in water but soluble in many common

organic solvents.[3][4] Unlike its liquid analogues, diethyl azodicarboxylate (DEAD) and

diisopropyl azodicarboxylate (DIAD), DBAD's solid nature and the acid lability of its byproducts

can offer advantages in product isolation and purification.[5][6]

Table 1: Physicochemical Properties of Di-tert-butyl Azodicarboxylate
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Property Value References

CAS Number 870-50-8 [1][2]

Molecular Formula C₁₀H₁₈N₂O₄ [1]

Molecular Weight 230.26 g/mol [2]

Appearance
Yellow crystals or crystalline

powder
[3][5]

Melting Point 89-92 °C [2][3]

EINECS Number 212-796-9

Synonyms

DBAD, Di-tert-butyl

azodiformate, Bis(1,1-

dimethylethyl)azodicarboxylate

[2]

Solubility

Insoluble in water; Soluble in

organic solvents like

dichloromethane and ethyl

acetate.

[1][4]

Table 2: Safety Information

Hazard Statement Precautionary Statement References

Harmful if inhaled. Causes skin

and eye irritation. May damage

fertility or the unborn child.

Causes damage to organs.

Obtain special instructions

before use. Do not handle until

all safety precautions have

been read and understood.

Keep away from

heat/sparks/open flames/hot

surfaces. Keep container

tightly closed. Do not breathe

dust/fume/gas/mist/vapors/spr

ay.
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Synthesis and Purification
While commercially available, DBAD can be prepared in the laboratory. A common synthetic

route involves a two-step process. The first step is the preparation of di-tert-butyl

hydrazodicarboxylate (di-tert-butylcarbazinecarboxylic acid), which is then oxidized to yield

DBAD.[3]
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Synthesis of Di-tert-butyl Azodicarboxylate (DBAD)

Di-tert-butyl
hydrazodicarboxylate

Di-tert-butyl
Azodicarboxylate (DBAD)

Oxidation
(e.g., NBS or Br₂/Pyridine)

PPh₃

Betaine Intermediate
[Ph₃P⁺-N(Boc)N⁻-Boc]

+ DBAD

DBAD
(BocN=NBoc)

Ion Pair
[Ph₃P⁺-N(Boc)NH-Boc] Nuc⁻ Alcohol (R-OH)

Oxyphosphonium Salt
[Ph₃P⁺-OR] Nuc⁻

+ Ion Pair

Nucleophile (Nuc-H)

+ Betaine

Hydrazine Byproduct
(BocNH-NHBoc)

Byproduct

Inverted Product
(R-Nuc)

SN2 Attack

Ph₃P=O

Byproduct
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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